molecular formula C21H41ClO2Si B103629 Silane, chlorobis(p-menth-3-yloxy)methyl- CAS No. 17202-01-6

Silane, chlorobis(p-menth-3-yloxy)methyl-

Cat. No. B103629
CAS RN: 17202-01-6
M. Wt: 389.1 g/mol
InChI Key: KECCETSEPQJFJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Silane, chlorobis(p-menth-3-yloxy)methyl- is a chemical compound that belongs to the class of organosilicon compounds. It is commonly used in scientific research applications due to its unique properties and potential applications in various fields.

Mechanism Of Action

Silane, chlorobis(p-menth-3-yloxy)methyl- acts as a coupling agent by forming covalent bonds between the organic and inorganic components. It can also act as a surface modifier by forming a thin layer of silane on the substrate surface, which can improve the adhesion and compatibility between the substrate and other materials. As a catalyst, silane, chlorobis(p-menth-3-yloxy)methyl- can accelerate various organic reactions by providing an active site for the reaction to occur.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of silane, chlorobis(p-menth-3-yloxy)methyl-. However, it is considered to be relatively safe and non-toxic when used in laboratory experiments. It is important to handle this compound with care and follow proper safety protocols to avoid any potential hazards.

Advantages And Limitations For Lab Experiments

One of the main advantages of using silane, chlorobis(p-menth-3-yloxy)methyl- in laboratory experiments is its versatility and potential applications in various fields. It can be used as a coupling agent, surface modifier, and catalyst, providing researchers with a wide range of options for their experiments. However, one limitation of using this compound is its potential reactivity with water and other reactive substances, which can affect the stability and properties of the final product.

Future Directions

There are many future directions related to silane, chlorobis(p-menth-3-yloxy)methyl-. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the product. Another area of research is the application of this compound in new fields, such as biomedicine and energy storage. Additionally, researchers can explore the potential of silane, chlorobis(p-menth-3-yloxy)methyl- as a green and sustainable alternative to other coupling agents and surface modifiers.
Conclusion
Silane, chlorobis(p-menth-3-yloxy)methyl- is a versatile and potentially useful compound in scientific research. It can be used as a coupling agent, surface modifier, and catalyst, providing researchers with a wide range of options for their experiments. While there is limited information available on its biochemical and physiological effects, it is considered to be relatively safe when handled properly. There are many future directions related to this compound, and researchers can explore its potential in various fields to advance scientific knowledge and innovation.

Synthesis Methods

Silane, chlorobis(p-menth-3-yloxy)methyl- can be synthesized using a variety of methods. One of the most commonly used methods is the reaction between chloromethyl pivalate and p-menthane-3,8-diol in the presence of a silane coupling agent. This method yields a high purity product with a high yield.

Scientific Research Applications

Silane, chlorobis(p-menth-3-yloxy)methyl- has a wide range of potential applications in scientific research. It can be used as a coupling agent in the synthesis of various organic-inorganic hybrid materials, such as silica nanoparticles, metal-organic frameworks, and polymer composites. It can also be used as a surface modifier for various substrates, such as glass, metal, and polymer surfaces. Additionally, silane, chlorobis(p-menth-3-yloxy)methyl- can be used as a catalyst in various organic reactions.

properties

CAS RN

17202-01-6

Product Name

Silane, chlorobis(p-menth-3-yloxy)methyl-

Molecular Formula

C21H41ClO2Si

Molecular Weight

389.1 g/mol

IUPAC Name

chloro-methyl-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]silane

InChI

InChI=1S/C21H41ClO2Si/c1-14(2)18-10-8-16(5)12-20(18)23-25(7,22)24-21-13-17(6)9-11-19(21)15(3)4/h14-21H,8-13H2,1-7H3

InChI Key

KECCETSEPQJFJF-UHFFFAOYSA-N

SMILES

CC1CCC(C(C1)O[Si](C)(OC2CC(CCC2C(C)C)C)Cl)C(C)C

Canonical SMILES

CC1CCC(C(C1)O[Si](C)(OC2CC(CCC2C(C)C)C)Cl)C(C)C

synonyms

Chlorobis(p-menth-3-yloxy)(methyl)silane

Origin of Product

United States

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